Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

2-Bromobutanenitrile hazard information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

Hazard Classification and Properties

The table below summarizes the identified physical property and hazard information for 2-

Bromobutanenitrile [1].

Property Value | Description
CAS Number 41929-78-6
Molecular Formula CaHeBrN

Molecular Weight 148 g/mol

Boiling Point 69-73 °C at 10 Torr
Density 1.4766 g/cm?3

GHS Signal Word Danger

Hazards and Precautionary Measures

The following table details the specific hazards and the corresponding precautionary statements as per the
Globally Harmonized System (GHS) [1].
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Category Details

| Hazard Statements | H301: Toxic if swallowed H314: Causes severe skin burns and eye damage H315:
Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation | |
Precautionary Statements | P260: Do not breathe dust/fume/gas/mist/vapours/spray. P264: Wash hands and
skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P280: Wear
protective gloves/protective clothing/eye protection/face protection. P301+P310: IF SWALLOWED:
Immediately call a POISON CENTER or doctor/physician. P301+P330+P331: I[F SWALLOWED: Rinse
mouth. Do NOT induce vomiting. P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse
skin with water/shower. P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. P310: Immediately call a POISON
CENTER or doctor/physician. P332+P313: If skin irritation occurs: Get medical advice/attention.
P362+P363: Take off contaminated clothing and wash it before reuse. P405: Store locked up. P501: Dispose

of contents/container in accordance with local regulations. |

General Safe Handling Workflow

For safe handling of hazardous chemicals like 2-Bromobutanenitrile, a structured workflow is essential.

The diagram below outlines the key steps from preparation to disposal.
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@Hazardous @

Preparation Phase
Review SDS & Protocol
Plan waste disposal

Personal Protection (PPE)
Gloves, Lab Coat, Eye Protection
Consider Fume Hood

Y

Emergency Preparedness
Know location of eyewash/shower
Have spill kit ready

Execution & Monitoring
Work in fume hood
Minimize aerosol generation
Inspect containers for damage

Post-Use Cleanup
Decontaminate surfaces
Properly dispose of waste

Click to download full resolution via product page

Information Gaps and Further Research
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The search results lack the detailed experimental data, toxicological studies, and first-aid protocols required

for a full whitepaper. To perform a comprehensive risk assessment, you would need to investigate:

¢ Detailed Toxicological Data: Information such as LDso, permissible exposure limits (PELs), and
specific target organ toxicity.

¢ Stability and Reactivity: Its compatibility with common materials, and decomposition products.

e Advanced First-Aid Measures: Specific medical procedures for exposure.

e Ecological Impact: Environmental fate and toxicity data.

I recommend consulting the following resources for more complete safety information:

¢ Full Safety Data Sheet (SDS): Obtain the SDS from a commercial supplier of 2-
Bromobutanenitrile.

e Specialized Databases: Search toxicological databases like TOXNET (via NIH/NLM) or regulatory
sites from OSHA and ECHA.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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